4-Aminonicotinic acid
Overview
Description
4-Aminonicotinic acid, also known as 4-amino-3-pyridinecarboxylic acid, is an organic compound with the molecular formula C6H6N2O2. It is a derivative of nicotinic acid, where an amino group replaces one of the hydrogen atoms on the pyridine ring. This compound is a white to light yellow powder or crystals and is known for its applications in various fields, including chemistry, biology, and medicine .
Scientific Research Applications
4-Aminonicotinic acid has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research explores its potential therapeutic uses and its role as a pharmaceutical intermediate.
Industry: It is used in the preparation of specialty chemicals and materials
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that similar compounds, such as nicotinic acid, interact with key enzymes involved in the metabolism of cells .
Mode of Action
These compounds typically bind to their targets and modulate their activity, leading to changes in cellular processes .
Biochemical Pathways
4-Aminonicotinic acid may be involved in several biochemical pathways. It is a derivative of nicotinic acid, which is a precursor in the synthesis of Nicotinamide Adenine Dinucleotide (NAD+), a crucial coenzyme in cellular metabolism . Therefore, it is plausible that this compound could influence these pathways.
Pharmacokinetics
Nicotinic acid is known to be well-absorbed and widely distributed in the body .
Result of Action
Given its structural similarity to nicotinic acid, it may have similar effects, such as influencing cellular metabolism through its potential role in nad+ synthesis .
Biochemical Analysis
Biochemical Properties
4-Aminonicotinic acid interacts with various enzymes, proteins, and other biomolecules. It is a metabolite, an intermediate or product resulting from metabolism
Cellular Effects
Its parent compound, nicotinic acid, is known to play a significant role in health and disease in various cellular processes . It is involved in the production of NAD and NADP, essential coenzymes in cellular metabolism .
Molecular Mechanism
It is known that nicotinic acid, the parent compound, is involved in the production of NAD and NADP, which are crucial for various biochemical reactions .
Metabolic Pathways
This compound is involved in metabolic pathways as a metabolite
Preparation Methods
Synthetic Routes and Reaction Conditions
4-Aminonicotinic acid can be synthesized through several methods. One common method involves the reaction of 4-aminopyridine-3-carboxylic acid with concentrated sulfuric acid and methanol under reflux conditions. The reaction mixture is stirred under reflux at an oil bath temperature of 75°C for 20 hours .
Industrial Production Methods
Industrial production methods for this compound typically involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process may include additional purification steps to ensure the compound meets the required purity standards for industrial applications .
Chemical Reactions Analysis
Types of Reactions
4-Aminonicotinic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the functional groups on the pyridine ring.
Substitution: The amino group can participate in substitution reactions with other reagents.
Common Reagents and Conditions
Common reagents used in reactions with this compound include oxidizing agents, reducing agents, and various nucleophiles for substitution reactions. Reaction conditions vary depending on the desired product but often involve controlled temperatures and specific solvents .
Major Products Formed
Major products formed from reactions involving this compound include various substituted pyridine derivatives and other modified compounds that retain the core structure of the original molecule .
Comparison with Similar Compounds
Similar Compounds
2-Aminopyridine-3-carboxylic Acid: Another derivative of nicotinic acid with an amino group at a different position on the pyridine ring.
6-Aminopyridine-3-carboxylic Acid: Similar to 4-aminonicotinic acid but with the amino group at the 6-position .
Uniqueness
This compound is unique due to the specific position of the amino group on the pyridine ring, which influences its chemical reactivity and biological activity. This positional difference can lead to distinct properties and applications compared to other similar compounds .
Properties
IUPAC Name |
4-aminopyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2/c7-5-1-2-8-3-4(5)6(9)10/h1-3H,(H2,7,8)(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IASBMUIXBJNMDW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00313061 |
Source
|
| Record name | 4-aminonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00313061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7418-65-7 |
Source
|
| Record name | 4-Aminonicotinic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7418-65-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 266130 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007418657 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7418-65-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=266130 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-aminonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00313061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-AMINONICOTINIC ACID | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the key steps involved in the synthesis of 4-aminonicotinic acid from isoquinoline?
A1: A four-step synthesis of this compound starting from isoquinoline is described []. The process involves:
- Oxidation of isoquinoline: Isoquinoline is oxidized to form 3,4-pyridine dicarboxylic acid. The research suggests that using HNO3-H2SO4 as the oxidizing agent is more effective than KMnO4, resulting in a yield of up to 61% [].
- Anhydride formation: 3,4-pyridine dicarboxylic acid undergoes intramolecular dehydration in the presence of acetic anhydride to form 3,4-pyridine dicarboxylic anhydride [].
- Ammonolysis: The anhydride is then subjected to ammonolysis, introducing an amino group [].
- Hofmann rearrangement: Finally, a Hofmann rearrangement reaction is used to introduce the crucial C(4) amino group, yielding the target product, this compound [].
Q2: How is the synthesized this compound characterized?
A2: The synthesized this compound is confirmed through spectroscopic analyses. The researchers used ¹H-NMR and IR spectroscopy to verify the structure and purity of the final product []. Additionally, HPLC analysis indicated a purity of 98% for the synthesized this compound [].
Q3: Are there alternative synthetic routes to this compound described in the research?
A3: Yes, the research also describes a different synthetic approach starting from potassium 3-amino-[1]benzofuran-2-carboxylate [, ]. This multi-step synthesis involves a Gould-Jacobs reaction, alkylation, saponification, and several other transformations to ultimately yield this compound [, ]. This method highlights the versatility in obtaining the target molecule through different starting materials and synthetic pathways.
Q4: What are the advantages of the synthetic methods described in the research?
A4: The research emphasizes several benefits of the proposed synthetic methods:
- Cost-effectiveness and availability: Both synthetic routes utilize readily available and affordable starting materials [, , ].
- Operational safety: The reactions involved are considered relatively safe for large-scale production [].
- Simplified purification: The processes allow for straightforward separation and purification steps, avoiding the need for complex chromatography techniques [].
- High purity: The final product exhibits high purity, as confirmed by HPLC analysis [].
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